Cas no 3142-87-8 (Thiocane, 1,1-dioxide)
Thiocane, 1,1-dioxide structure
Product Name:Thiocane, 1,1-dioxide
CAS No:3142-87-8
MF:C7H14O2S
MW:162.249861240387
CID:316196
PubChem ID:21405019
Update Time:2025-04-19
Thiocane, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Thiocane, 1,1-dioxide
- Heptamethylenesulfone
- Thiocane 1,1-dioxide
- SCHEMBL1381471
- 1lambda~6~-Thiocane-1,1-dione
- DTXSID90613188
- 3142-87-8
-
- Inchi: 1S/C7H14O2S/c8-10(9)6-4-2-1-3-5-7-10/h1-7H2
- InChI Key: WWDVSDDDSOGBOK-UHFFFAOYSA-N
- SMILES: S1(CCCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 162.07152
- Monoisotopic Mass: 162.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Thiocane, 1,1-dioxide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3142-87-8 (Thiocane, 1,1-dioxide) Related Products
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- 598-03-8(1-Propylsulfonylpropane)
- 126-33-0(1lambda6-thiolane-1,1-dione)
- 598-04-9(1-Butylsulfonylbutane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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